10.1039/C2NR34149B | Cellular uptake and trafficking of polydiacetylene micelles†

Cellular uptake and trafficking of polydiacetylene micelles†

Nanoscale Pub Date: 2013-01-04 DOI: 10.1039/C2NR34149B

Abstract

Polydiacetylene (PDA) micelles coated with either carboxylate-, ammonium-, or methoxy-polyethyleneglycol (PEG) chains were assembled and loaded with a fluorescent dye (DiO). Their interaction with MCF-7 human breast tumor cells was investigated by epi-fluorescence microscopy and fluorescence-activated cell sorting (FACS) to determine their internalization pathway and intracellular fate. It was found that the ionic character of the micelles influenced their internalization kinetics through a caveolae-mediated pathway and that all micelle types behaved somewhat similarly inside cells.

Cellular uptake and trafficking of polydiacetylene micelles†

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Journal Name：Nanoscale

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